3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole

• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• IUPAC Name: 3-prop-2-enylsulfanyl-5-(4-propoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C14H17N3OS/c1-3-9-18-12-7-5-11(6-8-12)13-15-14(17-16-13)19-10-4-2/h4-8H,2-3,9-10H2,1H3,(H,15,16,17)
• InChI Key: PFMDTCRDAVZCOU-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=NC(=NN2)SCC=C

Description

3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole, also known as APT, is a triazole compound that has gained attention in the scientific community due to its potential applications in various fields. APT has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has also been shown to inhibit the activity of enzymes involved in the biosynthesis of ergosterol, a component of fungal cell membranes, which may explain its antifungal properties.
Biochemical and Physiological Effects
3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has been shown to have both biochemical and physiological effects. In vitro studies have shown that 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole inhibits the growth of cancer cells and has antifungal and antibacterial properties. 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has also been shown to have fluorescent properties, making it a potential candidate for use in imaging. In vivo studies have shown that 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has low toxicity and is well-tolerated, making it a potential candidate for use in medical applications.

Advantages and Limitations for Lab Experiments

3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has several advantages for use in laboratory experiments. It is easy to synthesize and has been optimized for improved yield and purity. 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has also been shown to have low toxicity and is well-tolerated in vivo. However, 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole also has limitations, including its limited solubility in water and its potential for degradation under certain conditions.

Future Directions

There are several future directions for the study of 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole. One direction is the further optimization of the synthesis method to improve yield and purity. Another direction is the study of 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole's mechanism of action, which may lead to the development of more effective cancer treatments. 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole's fluorescent properties also make it a potential candidate for use in imaging and sensing applications. Further studies may also explore the use of 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole in combination with other compounds for improved efficacy.

Synthesis Methods

3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole can be synthesized using different methods, including the reaction of 4-propoxybenzyl chloride with allylthiol in the presence of a base, followed by the reaction with triazole-4-carboxylic acid. Another method involves the reaction of 4-propoxybenzyl chloride with thiosemicarbazide in the presence of a base, followed by the reaction with propargyl bromide and triazole-4-carboxylic acid. The synthesis of 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has been optimized to improve its yield and purity.

Scientific Research Applications

3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has been studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has been shown to have antifungal and antibacterial properties, making it a potential candidate for use as a pesticide. In medicine, 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. 3-(allylthio)-5-(4-propoxyphenyl)-4H-1,2,4-triazole has also been studied for its potential use in materials science, as it has been shown to have fluorescent properties, making it a potential candidate for use in sensors and imaging.